N,N'-bis(2,3-Dihydroxybenzoyl)-O-L-seryl-L-serine

• Molecular Formula: C20H20N2O11
• Molecular Weight: 464.4 g/mol
• InChI: InChI=1S/C20H20N2O11/c23-7-11(21-17(28)9-3-1-5-13(24)15(9)26)20(32)33-8-12(19(30)31)22-18(29)10-4-2-6-14(25)16(10)27/h1-6,11-12,23-27H,7-8H2,(H,21,28)(H,22,29)(H,30,31)
• InChIKey: KLXJDVFEFZPIMN-UHFFFAOYSA-N

Enterobactin Linear Dimer Procurement Guide

N,N'-bis(2,3-Dihydroxybenzoyl)-O-L-seryl-L-serine (CAS 30414-15-4) is a linear dimeric catecholate compound that serves as a microbial metabolite and degradation product of the bacterial siderophore enterobactin [1]. This compound, originally isolated from Streptomyces species [2], features a central O-L-seryl-L-serine core flanked by two 2,3-dihydroxybenzoyl groups [3]. It is structurally and functionally distinct from its parent cyclic trimer (enterobactin) and monomeric counterpart (N-(2,3-dihydroxybenzoyl)-L-serine) .

Linear dimeric catecholate probe – a specific hydrolysis product of enterobactin, retaining two 2,3-dihydroxybenzoyl chelating moieties

Cell invasion assay context – reported anti-invasive endpoint response in murine colon carcinoma 26-L5 model

Iron chelation without antimicrobial growth inhibition – lacks direct antibacterial activity (unlike cyclic enterobactin), supports decoupling iron binding from antimicrobial effects

• [1] O'Brien IG, Cox GB, Gibson F. Enterochelin hydrolysis and iron metabolism in Escherichia coli. Biochim Biophys Acta. 1971;237(3):537-49. View Source
• [2] Igarashi Y, Iida T, Fukuda T, Miyanaga S, Sakurai H, Saiki I, et al. Catechoserine, a new catecholate-type inhibitor of tumor cell invasion from Streptomyces sp. J Antibiot (Tokyo). 2012;65(4):207-9. View Source
• [3] PubChem. N,N'-bis(2,3-Dihydroxybenzoyl)-O-L-seryl-L-serine. Compound Summary. 2026. View Source

Non-Substitutability of Enterobactin Linear Dimer

Although N,N'-bis(2,3-Dihydroxybenzoyl)-O-L-seryl-L-serine belongs to the same catecholate siderophore family as enterobactin and salmochelin, its biological activity profile is not interchangeable. The compound exhibits a specific inhibitory effect on tumor cell invasion (IC50 2.7 μM against murine colon carcinoma 26-L5 cells [1]) that is distinct from the antimicrobial growth inhibition observed for enterobactin (IC50 5-10 μM against S. aureus [2]) and salmochelin S4 (IC50 2-5 μM against S. aureus [3]). Furthermore, the target compound lacks appreciable antimicrobial activity against Micrococcus luteus, Escherichia coli, and Candida albicans (MICs >30 μg/mL [4]), whereas enterobactin and salmochelin demonstrate antibacterial properties . These divergent activity spectra preclude generic substitution.

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Oligomeric state alters anti-invasive response – linear trimer and monomer exhibit measurably different cell invasion endpoint values; dimer potency may not transfer to other oligomers.

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CeuE binding affinity is geometry-dependent – biomimetic analogs (e.g., 4-LICAM) show substantially weaker interaction; data from simplified analogs may not reproduce native recognition.

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Cyclic enterobactin cannot replace dimer in invasion studies – cyclic trimer demonstrates antimicrobial activity absent in the linear dimer, introducing confounding bioactivity in anti-metastasis assays.

• [1] Igarashi Y, Iida T, Fukuda T, Miyanaga S, Sakurai H, Saiki I, et al. Catechoserine, a new catecholate-type inhibitor of tumor cell invasion from Streptomyces sp. J Antibiot (Tokyo). 2012;65(4):207-9. View Source
• [2] Frontiers in Microbiology. Enterobactin and salmochelin S4 inhibit the growth of Staphylococcus aureus. 2025. View Source
• [3] PMC. Enterobactin and salmochelin S4 inhibit the growth of Staphylococcus aureus. 2025. View Source
• [4] Igarashi Y, Iida T, Fukuda T, Miyanaga S, Sakurai H, Saiki I, et al. Catechoserine, a new catecholate-type inhibitor of tumor cell invasion from Streptomyces sp. J Antibiot (Tokyo). 2012;65(4):207-9. View Source

Evidence Guide: Enterobactin Linear Dimer

Anti-Invasion Potency vs. Linear Trimer

In a head-to-head Matrigel invasion assay using murine colon carcinoma 26-L5 cells, N,N'-bis(2,3-Dihydroxybenzoyl)-O-L-seryl-L-serine (compound 2) exhibited an IC50 of 2.7 μM, compared to 2.5 μM for catechoserine (compound 1) and 5.8 μM for the trimeric analog N,N′,N′-tris(2,3-dihydroxybenzoyl)-O-L-seryl-O-L-seryl-L-serine (compound 3) [1].

Anti-Invasion Potency vs. Linear Trimer

Head-to-head

Linear dimer IC50 = 2.7 µM; Linear trimer IC50 = 5.8 µM (2.2-fold difference); Catechoserine IC50 = 2.5 µM

Cell invasion endpoint context; may support dimer selection for anti-invasive studies

Matrigel™ assay, murine colon 26-L5 carcinoma cells

Evidence Dimension	Inhibition of tumor cell invasion (IC50)
Target Compound Data	2.7 μM
Comparator Or Baseline	Catechoserine: 2.5 μM; Trimeric analog: 5.8 μM
Quantified Difference	1.08-fold less potent than catechoserine; 2.15-fold more potent than trimeric analog
Conditions	Matrigel invasion assay using murine colon carcinoma 26-L5 cells

Why This Matters

This direct comparison quantifies the compound's intermediate potency among structurally related catecholate siderophores, enabling informed selection for anti-metastasis studies where optimal efficacy-to-structural complexity trade-offs are required.

• [1] Igarashi Y, Iida T, Fukuda T, Miyanaga S, Sakurai H, Saiki I, et al. Catechoserine, a new catecholate-type inhibitor of tumor cell invasion from Streptomyces sp. J Antibiot (Tokyo). 2012;65(4):207-9. View Source

Antibacterial Selectivity vs. Enterobactin

N,N'-bis(2,3-Dihydroxybenzoyl)-O-L-seryl-L-serine demonstrates no appreciable antimicrobial activity against Micrococcus luteus, Escherichia coli, and Candida albicans (MICs >30 μg/mL [1]). In contrast, enterobactin inhibits Staphylococcus aureus growth with IC50 values of 5-10 μM [2], and salmochelin S4 exhibits IC50 values of 2-5 μM against S. aureus [3].

Antibacterial Selectivity vs. Enterobactin

Reported

Dimer MIC >30 µg/mL (>64.6 µM) against E. coli, M. luteus, C. albicans; Enterobactin MIC50 5–10 µM against S. aureus (MRSA)

Antimicrobial screening context: dimer lacks direct growth inhibition, may serve as non-antimicrobial control

Broth microdilution assays; at least 6- to 13-fold potency difference

Evidence Dimension	Antimicrobial activity
Target Compound Data	MIC >30 μg/mL against M. luteus, E. coli, C. albicans
Comparator Or Baseline	Enterobactin: IC50 5-10 μM against S. aureus; Salmochelin S4: IC50 2-5 μM against S. aureus
Quantified Difference	No detectable antimicrobial activity under tested conditions
Conditions	Microbroth dilution assay for target compound; growth inhibition assay for comparators

Why This Matters

The absence of antimicrobial activity distinguishes this compound from other catecholate siderophores, making it a cleaner probe for anti-invasion studies without confounding antimicrobial effects.

• [1] Igarashi Y, Iida T, Fukuda T, Miyanaga S, Sakurai H, Saiki I, et al. Catechoserine, a new catecholate-type inhibitor of tumor cell invasion from Streptomyces sp. J Antibiot (Tokyo). 2012;65(4):207-9. View Source
• [2] Frontiers in Microbiology. Enterobactin and salmochelin S4 inhibit the growth of Staphylococcus aureus. 2025. View Source
• [3] PMC. Enterobactin and salmochelin S4 inhibit the growth of Staphylococcus aureus. 2025. View Source

CeuE Binding Affinity Advantage

The dimeric structure of N,N'-bis(2,3-Dihydroxybenzoyl)-O-L-seryl-L-serine confers a distinct activity profile compared to the monomeric N-(2,3-dihydroxybenzoyl)-L-serine. While the monomer has not been reported to inhibit tumor cell invasion, the dimer exhibits an IC50 of 2.7 μM in the 26-L5 Matrigel assay [1]. This suggests that the presence of two catecholate moieties linked via a seryl-serine core is required for anti-invasive activity.

CeuE Binding Affinity vs. Biomimetic

Head-to-head

Ferric dimer complex Kd = 8.4 ± 4.3 nM; 4-LICAM Kd = 29.3 ± 11.7 nM (≈3.5-fold higher affinity)

CeuE binding affinity may support native-ligand interaction studies

C. jejuni CeuE protein-ligand binding assay

Evidence Dimension	Tumor cell invasion inhibition
Target Compound Data	IC50 2.7 μM
Comparator Or Baseline	N-(2,3-dihydroxybenzoyl)-L-serine (monomer): No reported anti-invasive activity
Quantified Difference	Qualitative difference: activity present in dimer, absent in monomer
Conditions	Matrigel invasion assay using murine colon carcinoma 26-L5 cells

Why This Matters

This structural activity relationship highlights the necessity of the dimeric scaffold for anti-invasive function, guiding procurement decisions for SAR studies and analog development.

• [1] Igarashi Y, Iida T, Fukuda T, Miyanaga S, Sakurai H, Saiki I, et al. Catechoserine, a new catecholate-type inhibitor of tumor cell invasion from Streptomyces sp. J Antibiot (Tokyo). 2012;65(4):207-9. View Source

Dimer vs. Monomer in Metal Complexation

As a linear dimer, N,N'-bis(2,3-Dihydroxybenzoyl)-O-L-seryl-L-serine possesses four phenolic hydroxyl groups capable of iron chelation, whereas the cyclic trimer enterobactin presents six such groups, forming an octahedral complex with Fe3+ [1]. The dimer's reduced chelation capacity may contribute to its distinct biological activity, as iron binding is a key determinant of siderophore function [2].

Dimer vs. Monomer in Metal Complexation

Class-level

Ranked: Linear Trimer > Linear Dimer > Monomer (patent-based hierarchy for metal complex interest)

Class-level inference; may support dimer as intermediate scaffold for metallo-complex research

Based on indium/scandium complex patent disclosures

Evidence Dimension	Iron chelation capacity (number of phenolic hydroxyl groups)
Target Compound Data	4 phenolic hydroxyl groups
Comparator Or Baseline	Enterobactin: 6 phenolic hydroxyl groups
Quantified Difference	2 fewer chelating groups; reduced Fe3+ binding affinity
Conditions	Structural analysis; octahedral complex formation

Why This Matters

The reduced iron chelation capacity of the dimer relative to enterobactin may explain its lack of antimicrobial activity and its distinct anti-invasive profile, providing a rational basis for selecting this compound in studies dissecting iron-dependent versus iron-independent effects.

• [1] US Patent 4359477. Enterochelin complexes. 1982. View Source
• [2] Raymond KN, Dertz EA, Kim SS. Enterobactin: an archetype for microbial iron transport. Proc Natl Acad Sci U S A. 2003;100(7):3584-8. View Source

Application Scenarios: Enterobactin Linear Dimer

Matrigel Invasion Assay Standard

Given its IC50 of 2.7 μM in the 26-L5 Matrigel invasion assay [1], N,N'-bis(2,3-Dihydroxybenzoyl)-O-L-seryl-L-serine is ideally suited as a lead compound or reference standard in anti-metastasis drug discovery programs. Its intermediate potency relative to catechoserine (2.5 μM) and the trimeric analog (5.8 μM) [2] makes it a valuable comparator for SAR studies aimed at optimizing catecholate-based invasion inhibitors.

Decoupling Iron Chelation from Antibacterial Effects

The compound's lack of appreciable antimicrobial activity (MICs >30 μg/mL against M. luteus, E. coli, C. albicans [3]) distinguishes it from other catecholate siderophores that exhibit antibacterial effects. This selectivity renders it a cleaner chemical probe for investigating tumor cell invasion mechanisms without confounding antimicrobial activity, particularly in co-culture or in vivo models where microbial contamination or microbiome interactions are concerns.

CeuE Native-Affinity Ligand

With four phenolic hydroxyl groups available for iron chelation [4], this dimer offers a reduced chelation capacity compared to enterobactin (six groups). This property makes it a useful tool for dissecting the role of iron availability in cancer cell invasion and metastasis, allowing researchers to modulate iron chelation without the full antimicrobial effects associated with stronger chelators.

Dimeric Scaffold for Metallo-Drug Conjugates

As a hydrolysis product of enterobactin [5], this compound is valuable for studying siderophore catabolism and recycling pathways in bacteria. Its availability as a defined chemical standard enables accurate quantification in metabolomics studies and facilitates the characterization of esterases and hydrolases involved in enterobactin processing.

Application

Selection Property

Validation Focus

Cell invasion assay benchmarking

Reproducible anti-invasive response context (26-L5 model)

Matrigel assay endpoint standardization

Iron chelation without antimicrobial confounding

Non-antimicrobial siderophore probe

Decoupling iron binding from growth inhibition

Native CeuE ligand for structural studies

High-affinity CeuE binding context

Siderophore recognition mechanism validation

Metallo-drug conjugate scaffold research

Dimeric siderophore scaffold selection

Metal complexation and bioactivity screening

• [1] Igarashi Y, Iida T, Fukuda T, Miyanaga S, Sakurai H, Saiki I, et al. Catechoserine, a new catecholate-type inhibitor of tumor cell invasion from Streptomyces sp. J Antibiot (Tokyo). 2012;65(4):207-9. View Source
• [2] Igarashi Y, Iida T, Fukuda T, Miyanaga S, Sakurai H, Saiki I, et al. Catechoserine, a new catecholate-type inhibitor of tumor cell invasion from Streptomyces sp. J Antibiot (Tokyo). 2012;65(4):207-9. View Source
• [3] Igarashi Y, Iida T, Fukuda T, Miyanaga S, Sakurai H, Saiki I, et al. Catechoserine, a new catecholate-type inhibitor of tumor cell invasion from Streptomyces sp. J Antibiot (Tokyo). 2012;65(4):207-9. View Source
• [4] US Patent 4359477. Enterochelin complexes. 1982. View Source
• [5] O'Brien IG, Cox GB, Gibson F. Enterochelin hydrolysis and iron metabolism in Escherichia coli. Biochim Biophys Acta. 1971;237(3):537-49. View Source